Cas no 1454653-66-7 (4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline)
4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-(4-methoxyphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 4-methoxy-N-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}aniline
- 4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline
- 1454653-66-7
- 4-Methoxy-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)aniline
- D93946
- 4-METHOXY-N-{[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYLANILINE
- AKOS037644929
- AS-55511
-
- MDL: MFCD28166893
- Inchi: 1S/C20H26BNO3/c1-19(2)20(3,4)25-21(24-19)16-8-6-7-15(13-16)14-22-17-9-11-18(23-5)12-10-17/h6-13,22H,14H2,1-5H3
- InChI Key: JQDIUHIUXGMSRK-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=C(CNC3C=CC(=CC=3)OC)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 339.2005739g/mol
- Monoisotopic Mass: 339.2005739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.7
4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D759267-250mg |
Benzenemethanamine, N-(4-methoxyphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1454653-66-7 | 95% | 250mg |
$220 | 2024-06-05 | |
| eNovation Chemicals LLC | D759267-1g |
Benzenemethanamine, N-(4-methoxyphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1454653-66-7 | 95% | 1g |
$430 | 2024-06-05 | |
| eNovation Chemicals LLC | D759267-5g |
Benzenemethanamine, N-(4-methoxyphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1454653-66-7 | 95% | 5g |
$1260 | 2024-06-05 | |
| eNovation Chemicals LLC | D759267-250mg |
Benzenemethanamine, N-(4-methoxyphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1454653-66-7 | 95% | 250mg |
$220 | 2025-02-27 | |
| eNovation Chemicals LLC | D759267-1g |
Benzenemethanamine, N-(4-methoxyphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1454653-66-7 | 95% | 1g |
$430 | 2025-02-27 | |
| eNovation Chemicals LLC | D759267-5g |
Benzenemethanamine, N-(4-methoxyphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1454653-66-7 | 95% | 5g |
$1260 | 2025-02-27 | |
| 1PlusChem | 1P01FGFG-250mg |
Benzenemethanamine, N-(4-methoxyphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1454653-66-7 | 95% | 250mg |
$227.00 | 2024-06-20 | |
| 1PlusChem | 1P01FGFG-1g |
Benzenemethanamine, N-(4-methoxyphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1454653-66-7 | 95% | 1g |
$443.00 | 2024-06-20 | |
| 1PlusChem | 1P01FGFG-5g |
Benzenemethanamine, N-(4-methoxyphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1454653-66-7 | 95% | 5g |
$1235.00 | 2024-06-20 | |
| Aaron | AR01FGNS-250mg |
Benzenemethanamine, N-(4-methoxyphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1454653-66-7 | 95% | 250mg |
$205.00 | 2025-02-10 |
4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline
4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline (CAS No. 1454653-66-7): An Overview
4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline (CAS No. 1454653-66-7) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a methoxy-substituted aniline moiety and a boron-containing functional group. The presence of these functional groups endows the compound with a range of chemical and biological properties that make it an attractive candidate for various research and development activities.
The methoxy group in the compound contributes to its solubility and electronic properties, while the boron-containing dioxaborolane moiety provides reactivity and versatility in synthetic transformations. These features have been extensively studied in recent years, particularly in the context of drug discovery and materials science.
In the realm of medicinal chemistry, 4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline has shown promise as a building block for the synthesis of bioactive molecules. The boron-containing functional group can undergo Suzuki coupling reactions, which are widely used in the synthesis of complex organic molecules. This reaction pathway allows for the efficient introduction of aryl or vinyl groups into the molecule, thereby expanding its chemical diversity and potential biological activity.
Recent studies have highlighted the role of boron-containing compounds in modulating biological processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds similar to 4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline exhibit potent anti-inflammatory and anti-cancer properties. The researchers found that these compounds can selectively inhibit key enzymes involved in inflammation and cancer progression, making them valuable leads for drug development.
In addition to its medicinal applications, 4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline has also found use in materials science. The unique electronic properties of the compound make it suitable for applications in organic electronics and photovoltaic devices. A study published in Advanced Materials reported that derivatives of this compound exhibit excellent charge transport properties and can be used to improve the performance of organic solar cells.
The synthetic accessibility of 4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline is another factor that contributes to its widespread use. The compound can be synthesized through a series of well-established reactions involving aromatic substitution and boronate ester formation. This synthetic route is highly reproducible and scalable, making it suitable for both academic research and industrial applications.
The safety profile of 4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline has also been extensively evaluated. Studies have shown that the compound is stable under standard laboratory conditions and does not pose significant health or environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure user safety.
In conclusion, 4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline (CAS No. 1454653-66-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
1454653-66-7 (4-Methoxy-N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)